Cas no 2171860-99-2 (tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, Mixture of diastereomers
• CAS No: 2171860-99-2
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6440633
• PubChem ID: 165469813
• Update Time: 2025-07-21

tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, Mixture of diastereomers
• 1-Piperidinecarboxylic acid, 5-mercapto-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate

• Inchi： 1S/C11H21NO2S/c1-8-5-6-9(15)7-12(8)10(13)14-11(2,3)4/h8-9,15H,5-7H2,1-4H3
• InChI Key： IGFLESYXCOJZPP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(S)CCC1C

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 304.0±35.0 °C(Predicted)
• pka: 10.49±0.40(Predicted)

Additional information on tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, Mixture of diastereomers

Comprehensive Overview of tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate (CAS No. 2171860-99-2)

tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate, a mixture of diastereomers, is a specialized organic compound with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a piperidine backbone modified with a tert-butyl carboxylate group and a sulfanyl (thiol) substituent, makes it a valuable intermediate in synthetic chemistry. The compound's CAS No. 2171860-99-2 ensures precise identification in regulatory and commercial contexts, while its diastereomeric nature highlights its stereochemical complexity, a topic of growing interest in drug discovery.

In recent years, the demand for chiral building blocks like tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate has surged, driven by advancements in asymmetric synthesis and peptide mimetics. Researchers frequently search for "piperidine derivatives in drug design" or "thiol-containing intermediates," reflecting the compound's relevance in developing bioactive molecules. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, a feature often queried in "Boc-protection strategies" discussions. This aligns with the broader trend of optimizing green chemistry protocols, where efficient protecting groups minimize waste.

The stereochemistry of this diastereomeric mixture is another focal point, as evidenced by searches like "diastereomer separation techniques" or "chiral HPLC methods." The presence of both stereoisomers allows for versatile applications in structure-activity relationship (SAR) studies, particularly in modulating receptor selectivity—a hot topic in GPCR-targeted therapeutics. Additionally, the sulfanyl group offers opportunities for disulfide bridge formation, critical in bioconjugation and proteomics, areas gaining traction in precision medicine research.

From a synthetic perspective, CAS No. 2171860-99-2 is often explored in queries such as "N-Boc piperidine synthesis" or "thiol-piperidine coupling reactions." Its compatibility with cross-coupling catalysts and photoredox conditions makes it adaptable to modern C-H functionalization methodologies. This versatility addresses the industry's push toward atom-economical processes, a recurring theme in sustainable chemistry forums.

Quality control of tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate frequently involves "GC-MS analysis of diastereomers" or "NMR characterization of thiol derivatives," underscoring the need for robust analytical protocols. The compound's stability under inert atmospheres and sensitivity to oxidative conditions are also common concerns, mirroring searches on "handling air-sensitive reagents." These practical considerations are vital for high-throughput screening workflows in medicinal chemistry.

In summary, tert-butyl 2-methyl-5-sulfanylpiperidine-1-carboxylate (CAS No. 2171860-99-2) exemplifies the intersection of structural diversity and functional utility in modern organic synthesis. Its role as a multifunctional scaffold resonates with trends in fragment-based drug discovery and covalent inhibitor design, ensuring its continued prominence in scientific literature and industrial applications.